3-(3-Chlorophenyl)-5-(((6-(4-isobutylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-chlorophenyl)-5-[[6-[4-(2-methylpropyl)phenyl]pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C23H21ClN4OS/c1-15(2)12-16-6-8-17(9-7-16)20-10-11-22(27-26-20)30-14-21-25-23(28-29-21)18-4-3-5-19(24)13-18/h3-11,13,15H,12,14H2,1-2H3
• InChI Key: UZJWLCLVEMMBFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C23H21ClN4OS
• Molecular Weight: 437.0 g/mol

Description

3-(3-Chlorophenyl)-5-(((6-(4-isobutylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H21ClN4OS and its molecular weight is 436.96. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chlorophenyl)-5-(((6-(4-isobutylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chlorophenyl)-5-(((6-(4-isobutylphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Characterization

• Abbas et al. (2017) explored the synthesis and characterization of new heterocyclic compounds, emphasizing the utility of 1,3,4-oxadiazoles in creating fused heterocyclic structures, potentially relevant to the study of the given compound (Abbas, Hussain, & Shakir, 2017).

Synthesis of Bicyclic Heterocyclic Derivatives

• El‐Sayed et al. (2008) reported on synthesizing new N- and S-substituted 1,3,4-oxadiazole derivatives. Their work demonstrates the versatility of 1,3,4-oxadiazole in forming complex bicyclic structures, which is relevant to understanding the synthesis processes involving similar compounds (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).

Electroluminescence Applications

• Takahashi et al. (1995) investigated compounds annelated with heteroaromatic rings like 1,2,5-oxadiazole for their potential as light-emitting materials in electroluminescence devices, highlighting another potential application area for similar compounds (Takahashi et al., 1995).

Biological Screening of Oxadiazoles

• Zayed et al. (1984) conducted biological screening on derivatives of 1,3,4-oxadiazoles, suggesting a potential research avenue in examining biological activities of related compounds (Zayed, Fakhr, Gad, & Abdulla, 1984).

Antimicrobial Activity Studies

• El-Mariah et al. (2006) synthesized derivatives of 1,2,4-triazines and 1,3,4-oxadiazoles, examining their antimicrobial activity. This indicates the potential of 1,3,4-oxadiazole derivatives in antimicrobial research (El-Mariah, Hosny, & Deeb, 2006).